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Compound of Interest

Compound Name: Ethyl fluoroacetate

Cat. No.: B1581243 Get Quote

Safeguarding Your Research: Handling Ethyl
Fluoroacetate
For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring a safe environment is paramount. This guide provides essential safety and logistical

information for handling Ethyl fluoroacetate, a flammable and highly toxic chemical.

Adherence to these procedures is critical to mitigate risks and ensure operational safety.

Ethyl fluoroacetate is classified as a flammable liquid and is fatal if swallowed, inhaled, or in

contact with skin.[1][2] It is crucial to handle this substance with extreme care, utilizing

appropriate engineering controls and personal protective equipment.

Chemical Safety Profile
Understanding the properties of Ethyl fluoroacetate is the first step in safe handling. Key

quantitative data is summarized below.
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Property Value

Molecular Formula C₄H₇FO₂[3][4]

Molecular Weight 106.10 g/mol [3][4]

Appearance Colorless Liquid[3][4]

Boiling Point 119.2 °C (246.6 °F)[3][4]

Flash Point 30 °C (86 °F)[3][4][5]

Density 1.090 g/mL[3][4]

Vapor Pressure 3.7 hPa @ 20 °C[3][4]

Vapor Density 3.7 (Air = 1)[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

should be used at all times when handling Ethyl fluoroacetate.[1]

Area of Protection Required Equipment Specification

Respiratory Full-face Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or ventilation is inadequate.[1]

[3][4]

Eye & Face
Tightly Fitting Safety Goggles

& Face Shield

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[1][3][4]

Skin & Body
Chemical Impermeable Gloves

& Protective Clothing

Wear fire/flame resistant and

impervious clothing.[1][3]

Complete suit protecting

against chemicals is

recommended.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/163813
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1581243?utm_src=pdf-body
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.fishersci.com/store/msds?partNumber=AC172660050&productDescription=ETHYL+FLUOROACETATE%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/ethylfluoroacetate-pid_Seven32563.html
https://pim-resources.coleparmer.com/sds/58450.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Handling and Storage
A systematic approach to handling and storage minimizes the risk of accidents and exposure.

Engineering Controls and Preparation
Ventilation: Always handle Ethyl fluoroacetate in a well-ventilated area.[1][3] A chemical

fume hood or other local exhaust ventilation is required.[6] Facilities must be equipped with

an eyewash station and a safety shower.[3][4]

Ignition Sources: This is a flammable liquid.[3] Ensure the work area is free of heat, sparks,

open flames, and other ignition sources.[1][3] Use explosion-proof electrical, ventilating, and

lighting equipment.[1][4]

Equipment: Use non-sparking tools.[1][3][4] Ground and bond containers and receiving

equipment during transfer to prevent static discharge.[1][3]

Step-by-Step Handling Procedure
Pre-Handling Check: Ensure all engineering controls are operational. Don the required PPE

as specified in the table above.

Transferring: When transferring the chemical, do so carefully, grounding all equipment. Avoid

splashing and the formation of mists or vapors.[1]

During Use: Do not eat, drink, or smoke in the handling area.[1][4] Avoid all contact with

eyes, skin, and clothing.[1][3] Do not breathe vapors or mist.[1]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][3][4]

Storage Requirements
Conditions: Store the container in a cool, dry, and well-ventilated place, away from direct

sunlight and sources of ignition.[3][6] The storage area should be a designated flammables

area.[3]

Container: Keep the container tightly closed and sealed.[1][3][6][7] Containers that have

been opened must be carefully resealed and kept upright.[7]
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Security: The storage area must be locked up.[1][4][7]

Incompatibilities: Store separately from incompatible materials such as acids, bases,

oxidizing agents, and reducing agents.[4][6]

Emergency and Disposal Plan
Immediate and correct response to emergencies is critical.

Spill Response
In the event of a spill, follow these steps and the workflow diagram below.

Evacuate & Isolate: Immediately evacuate personnel from the spill area.[1] Remove all

sources of ignition.[1][2][3]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, contain the spill using inert absorbent material such as sand,

earth, or vermiculite.[2][3][8] Do not let the chemical enter drains.[1]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, closed container for disposal.[2][4]

Decontaminate: Clean the spill area thoroughly.
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Spill Discovered
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Ethyl Fluoroacetate Spill Response Workflow.
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First Aid Measures
If exposure occurs, take the following actions immediately. Medical attention is urgently

required in all cases of exposure.[1][4]

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get emergency medical

help immediately.[1][3]

Skin Contact

Immediately take off all contaminated clothing.

[1] Wash the affected area with plenty of soap

and water for at least 15 minutes. Get

emergency medical help immediately.[3][4]

Eye Contact

Rinse eyes immediately with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4] Get emergency

medical help immediately.[4]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Get emergency medical

help immediately.[1][3][7]

Waste Disposal Plan
Collection: All waste material, including contaminated absorbents and PPE, should be

collected in suitable, closed, and properly labeled containers.[2][4]

Disposal: Dispose of the waste at an approved waste disposal plant.[1][4] Disposal must be

in accordance with all applicable federal, state, and local environmental regulations.

Contaminated packaging should be disposed of as unused product.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. fishersci.com [fishersci.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. fishersci.com [fishersci.com]

5. Ethyl fluoroacetate 98 459-72-3 [sigmaaldrich.com]

6. Operation, Disposal and Storage of Ethyl Fluoroacetate-Sanmenxia Meile
[en.meilechem.com]

7. chemicalbook.com [chemicalbook.com]

8. Ethyl fluoroacetate(459-72-3)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
fluoroacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581243#personal-protective-equipment-for-
handling-ethyl-fluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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